N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline

• IUPAC Name: 1-(9-ethylcarbazol-3-yl)-N-(4-phenyldiazenylphenyl)methanimine
• InChI: InChI=1S/C27H22N4/c1-2-31-26-11-7-6-10-24(26)25-18-20(12-17-27(25)31)19-28-21-13-15-23(16-14-21)30-29-22-8-4-3-5-9-22/h3-19H,2H2,1H3
• InChI Key: ZSZGRQSRHXGZAU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NC3=CC=C(C=C3)N=NC4=CC=CC=C4)C5=CC=CC=C51
• Molecular Formula: C27H22N4
• DSSTOX Substance ID: DTXSID101041345
• Molecular Weight: 402.5 g/mol
• CAS RN: 316131-31-4

Description

N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline, also known as C474, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline is not fully understood. However, it has been suggested that the compound acts as a photosensitizer by generating reactive oxygen species upon exposure to light. This can lead to cell death in cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline has low toxicity and does not cause significant changes in biochemical or physiological parameters in animal models. However, further studies are needed to fully understand the compound's effects on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline is its potential as a photosensitizer for cancer treatment. It has also been shown to have high stability and good solubility in various solvents. However, the compound's low absorption in the visible region of the electromagnetic spectrum limits its use in certain applications.

Future Directions

There are several future directions for the study of N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline. One area of interest is its potential as a photosensitizer for cancer treatment. Further studies are needed to understand the compound's mechanism of action and optimize its efficacy. Another area of research is the development of new synthetic methods for the compound, which could improve its yield and purity. Additionally, there is potential for the use of N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline in other applications such as organic electronics and optoelectronics, which could be explored in future studies.
Conclusion:
N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the compound's potential and optimize its efficacy.

Synthesis Methods

The synthesis of N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline involves the reaction of 4-phenylazoaniline and 9-ethylcarbazole-3-carbaldehyde in the presence of a catalyst. The resulting product is a yellow crystalline solid, which can be purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

N-[(9-ethyl-9H-carbazol-3-yl)methylene]-4-(phenyldiazenyl)aniline has been studied for its potential applications in various fields such as optoelectronics, organic semiconductors, and photovoltaic devices. It has also been investigated for its use as a fluorescent probe for the detection of metal ions and as a photosensitizer for cancer treatment.